Cas no 67650-64-0 (8-Azabicyclo[3.2.1]oct-2-ene-3-carboxylic acid, 8-methyl-, methyl ester)

• Product Name: 8-Azabicyclo[3.2.1]oct-2-ene-3-carboxylic acid, 8-methyl-, methyl ester
• CAS No: 67650-64-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 387792
• PubChem ID: 53824407
• Update Time: 2025-04-19

8-Azabicyclo[3.2.1]oct-2-ene-3-carboxylic acid, 8-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]oct-2-ene-3-carboxylic acid, 8-methyl-, methyl ester
• methyl 8-methyl-8-azabicyclo[3.2.1]oct-3-ene-3-carboxylate
• Methyl 8-methyl-8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate
• DTXSID30706942
• 67650-64-0

• Inchi： 1S/C10H15NO2/c1-11-8-3-4-9(11)6-7(5-8)10(12)13-2/h5,8-9H,3-4,6H2,1-2H3
• InChI Key： FYAWDZAJPHUASX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2CCC(C1)N2C)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines